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Compound of Interest

Compound Name: 5-Iodo-A-85380 dihydrochloride

Cat. No.: B1395579 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This document provides a comprehensive, step-by-step guide for the safe disposal of 5-Iodo-
A-85380 dihydrochloride, a halogenated organic compound. Adherence to these procedures

is critical to protect personnel and the environment.

I. Chemical Profile and Hazard Assessment
5-Iodo-A-85380 dihydrochloride is a potent and selective agonist for nicotinic acetylcholine

receptors (nAChRs).[1][2] As an iodo-pyridine derivative, it is classified as a halogenated

organic compound.[3] While a specific Safety Data Sheet (SDS) detailing its disposal is not

readily available, general principles for the disposal of halogenated waste are well-established

and must be followed.

Key Hazards:

Toxicity: The precise toxicity of this compound is not fully documented in publicly available

sources. However, related pyridine compounds are known to be harmful if swallowed, in

contact with skin, or inhaled.[4]

Environmental Hazard: Halogenated organic compounds can be persistent in the

environment and may be harmful to aquatic life. Improper disposal, such as drain disposal, is

strictly prohibited.[5][6]
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II. Quantitative Data Summary
While specific quantitative disposal limits for 5-Iodo-A-85380 dihydrochloride are not

available, the following table summarizes general guidelines for laboratory chemical waste

accumulation, based on regulations from agencies like the Environmental Protection Agency

(EPA).

Parameter Guideline Citation(s)

Waste Category Halogenated Organic Waste [7][8]

Satellite Accumulation Area

(SAA) Limit

Up to 55 gallons of total

hazardous waste, but typically

no more than 25 gallons of

chemical waste per laboratory.

[7][9]

Acute Hazardous Waste Limit

No more than 1 quart of

reactive acutely hazardous

chemical waste.

[9]

Container Headspace

Leave at least 5% of the

container volume as

headspace to allow for thermal

expansion.

[10]

Maximum Storage Time
6 months within an academic

facility.
[5][11]

III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 5-Iodo-A-85380
dihydrochloride from a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile gloves are a common standard, but consult your institution's specific

guidelines).
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2. Waste Segregation and Collection:

Crucially, do not mix halogenated waste with non-halogenated waste.[7][8] This is critical for

proper disposal and can significantly impact disposal costs.

Collect all waste containing 5-Iodo-A-85380 dihydrochloride, including pure compound,

solutions, and contaminated materials (e.g., pipette tips, contaminated gloves), in a

designated and compatible hazardous waste container.[10][12]

For liquid waste, use a sealable, airtight, and chemically compatible container. Polyethylene

or glass containers are generally suitable.[6][12]

For solid waste, such as contaminated consumables, use a designated solid waste

container, like a heavy-duty plastic bag or a labeled puncture-resistant container for sharps.

[9][10]

3. Waste Container Labeling:

Label the waste container clearly and accurately before adding any waste.[7][13]

The label must include:

The words "Hazardous Waste."

The full chemical name: "5-Iodo-A-85380 dihydrochloride" and any other chemical

constituents in the waste stream, with their approximate percentages.[8]

The specific hazard characteristics (e.g., "Toxic").

The accumulation start date (the date the first drop of waste is added).[13]

The name of the principal investigator or laboratory contact.

4. Storage of Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA).[10]

Ensure the container is kept closed at all times, except when adding waste.[5][7]
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Store in a cool, dry, and well-ventilated area, away from incompatible materials.[8]

Utilize secondary containment, such as a chemically resistant tub, to contain any potential

leaks.[10]

5. Arranging for Disposal:

Once the container is nearly full (leaving adequate headspace) or the accumulation time limit

is approaching, arrange for a waste pickup through your institution's Environmental Health

and Safety (EHS) office.[10]

Follow your institution's specific procedures for requesting a waste pickup.

IV. Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the logical workflow for the proper disposal of 5-Iodo-A-85380
dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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